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Compound of Interest

Compound Name: Chloromethyl acetate

Cat. No.: B052281

For researchers and professionals in drug development, the proper handling and disposal of
reactive chemical intermediates like chloromethyl acetate are paramount to ensuring a safe
and compliant laboratory environment. This guide provides essential, step-by-step information
for the safe management and disposal of chloromethyl acetate, reinforcing your commitment
to laboratory safety and operational excellence.

Chloromethyl acetate is a toxic compound that can cause serious eye damage.[1][2][3]
Adherence to strict safety protocols is crucial to mitigate risks during handling and disposal.

Immediate Safety and Handling Protocols

Before beginning any procedure involving chloromethyl acetate, ensure that all personnel are
equipped with the appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Protects against splashes and
vapors that can cause serious

eye damage.[4]

Hand Protection

Chemical-impermeable gloves
(e.g., Butyl rubber, Viton®).

Prevents skin contact, as the
substance can be harmful if
absorbed through the skin.[4]

Protective Clothing

Flame-retardant lab coat and
additional impervious clothing

as needed.

Protects against accidental

spills and contact with skin.[4]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[5] If ventilation is
inadequate, a NIOSH-
approved respirator is

necessary.

Minimizes inhalation of harmful

vapors.[6]

Spill Management and Emergency Procedures

In the event of a spill or leak, immediate and decisive action is required to contain the

substance and prevent exposure.

Step-by-Step Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[7]

o Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is

contained within one.[7]

e Remove Ignition Sources: Extinguish all nearby open flames and turn off any equipment that
could create a spark.[6][7]

o Containment: For small spills, absorb the liquid with an inert, non-combustible material such
as dry lime, sand, or soda ash.[7]
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o Collection: Carefully collect the absorbent material and spilled substance into a suitable,
labeled, and sealed container for hazardous waste disposal.[7][8] Use non-sparking tools for
collection.[5][6]

o Decontamination: Wash the spill area thoroughly with soap and water.[7]

o Seek Medical Attention: If exposure occurs, flush affected eyes or skin with water for at least
15 minutes and seek immediate medical attention.[2][4] If swallowed, get emergency medical
help immediately.[1][2]

Disposal Pathway for Chloromethyl Acetate

The disposal of chloromethyl acetate must be conducted in strict accordance with all
applicable local, state, and federal regulations. It is critical to entrust the disposal to a licensed
and qualified hazardous waste management company.[6][9]

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of chloromethyl acetate.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.nj.gov/health/eoh/rtkweb/documents/fs/1236.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA006NIB.pdf
https://www.fishersci.com/store/msds?partNumber=AC118222500&countryCode=US&language=en
https://images.thdstatic.com/catalog/pdfImages/1a/1a025fd5-2184-474c-a94d-29344c767c73.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1236.pdf
https://www.xixisys.com/substances/625-56-9
https://www.chemicalbook.com/msds/1-Chloromethyl-Chlormadinone-Acetate.pdf
https://www.chemicalbook.com/msds/Chloromethyl-acetate.htm
https://www.xixisys.com/substances/625-56-9
https://www.benchchem.com/product/b052281?utm_src=pdf-body
https://www.benchchem.com/product/b052281?utm_src=pdf-body
https://images.thdstatic.com/catalog/pdfImages/1a/1a025fd5-2184-474c-a94d-29344c767c73.pdf
https://www.tcichemicals.com/BE/en/sds/A0027_EU_6N.pdf
https://www.benchchem.com/product/b052281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

@ethyl Acetate Waste Ge@

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is there a spill?

Yes

Follow Spill Management Protocol
(Evacuate, Ventilate, Contain, Collect)

Step 2: Securely Containerize Waste
(Labeled, Sealed Container)

Step 3: Store in Designated Hazardous Waste Area
(Cool, Dry, Well-Ventilated, Away from Incompatibles)

Step 4: Complete Hazardous Waste Manifest

Step 5: Arrange for Pickup by Licensed
Hazardous Waste Disposal Vendor

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of chloromethyl acetate.
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Key Chemical and Safety Data

The following table summarizes essential quantitative data for chloromethyl acetate for quick

reference.
Property Value
CAS Number 625-56-9
Molecular Formula CsHsCIO2
Molecular Weight 108.52 g/mol [3]
Boiling Point 77.7°C at 760 mmHg[1]
Flash Point 8.9°C[1]
Density 1.167 g/cm3[1]

Incompatible Materials: Be aware that chloromethyl acetate is incompatible with strong
oxidizing agents, strong acids, and strong bases.[5][7][10] Store it away from these substances
to prevent hazardous reactions.

By adhering to these detailed procedures, your laboratory can maintain the highest standards
of safety and regulatory compliance when handling and disposing of chloromethyl acetate.
This proactive approach to chemical safety builds a foundation of trust and reliability in your
research and development operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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